![molecular formula C10H15NO3 B6223046 8-(methoxymethyl)-3-oxa-5-azatricyclo[6.1.1.0,1,5]decan-4-one CAS No. 2763750-23-6](/img/no-structure.png)
8-(methoxymethyl)-3-oxa-5-azatricyclo[6.1.1.0,1,5]decan-4-one
Overview
Description
8-(Methoxymethyl)-3-oxa-5-azatricyclo[6.1.1.0,1,5]decan-4-one, commonly known as MMAT, is a novel synthetic compound that has recently been developed for use in scientific research. MMAT is a cyclic compound with a unique structure and properties, making it a valuable tool for studying a variety of biological processes.
Scientific Research Applications
MMAT has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of compounds, as well as to study the mechanism of action of compounds. It has also been used to study the pharmacokinetics of compounds, as well as to study the pharmacodynamics of compounds. MMAT has also been used to study the toxicity of compounds, as well as to study the metabolism of compounds.
Mechanism of Action
The mechanism of action of MMAT is not yet fully understood. However, it is believed that MMAT works by binding to a specific receptor in the body, causing a conformational change that leads to the activation of downstream signaling pathways. This leads to the activation of various biochemical and physiological processes, such as the release of neurotransmitters and hormones.
Biochemical and Physiological Effects
The biochemical and physiological effects of MMAT are still being studied. However, it is believed that MMAT has the potential to modulate a variety of physiological processes, such as the regulation of neurotransmitter release, the modulation of ion channels, and the regulation of gene expression. In addition, MMAT has been shown to have anti-inflammatory, antifungal, and antibacterial properties.
Advantages and Limitations for Lab Experiments
The use of MMAT in lab experiments has several advantages. MMAT is a synthetic compound, which means that it is relatively easy to obtain and synthesize. In addition, MMAT is a relatively stable compound, which makes it ideal for use in long-term experiments. However, there are some limitations to the use of MMAT in lab experiments. For example, the compound is relatively expensive, and the synthesis process is relatively complex.
Future Directions
There are numerous potential future directions for the use of MMAT in scientific research. These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further studies into its toxicity, pharmacokinetics, and pharmacodynamics could provide valuable insights into its use in clinical settings. Finally, further research into MMAT's potential as an antimicrobial agent could provide new and powerful treatments for a variety of infectious diseases.
Synthesis Methods
MMAT is synthesized using a four-step process. The first step involves the preparation of 5-azatricyclo[6.1.1.0,1,5]decan-4-one (ATD). ATD is synthesized through the reaction of 5-azatricyclo[6.1.1.0,1,5]decan-4-one with p-toluenesulfonyl chloride in the presence of a base. The second step involves the preparation of 8-(methoxymethyl)-3-oxa-5-azatricyclo[6.1.1.0,1,5]decan-4-one (MMAT) from ATD. This is achieved through the reaction of ATD with methoxymethyl chloride in the presence of a base. The third step involves the preparation of 8-(methoxymethyl)-3-oxa-5-azatricyclo[6.1.1.0,1,5]decan-4-one (MMAT) from ATD. This is achieved through the reaction of ATD with methoxymethyl chloride in the presence of a base. The fourth and final step involves the preparation of 8-(methoxymethyl)-3-oxa-5-azatricyclo[6.1.1.0,1,5]decan-4-one (MMAT) from ATD. This is achieved through the reaction of ATD with methoxymethyl chloride in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '8-(methoxymethyl)-3-oxa-5-azatricyclo[6.1.1.0,1,5]decan-4-one' involves the conversion of a cyclic ketone to a cyclic imine followed by reduction and methylation reactions.", "Starting Materials": [ "Cyclic ketone", "Ammonia", "Methanol", "Sodium borohydride", "Methyl iodide" ], "Reaction": [ "The cyclic ketone is reacted with ammonia to form a cyclic imine.", "The cyclic imine is reduced using sodium borohydride to form the corresponding amine.", "The amine is then methylated using methyl iodide in the presence of a base such as sodium hydroxide.", "The final product, '8-(methoxymethyl)-3-oxa-5-azatricyclo[6.1.1.0,1,5]decan-4-one', is obtained after purification." ] } | |
CAS RN |
2763750-23-6 |
Product Name |
8-(methoxymethyl)-3-oxa-5-azatricyclo[6.1.1.0,1,5]decan-4-one |
Molecular Formula |
C10H15NO3 |
Molecular Weight |
197.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
